Cas no 66211-47-0 (2-PYRROLIDINEMETHANAMINE, 1-ETHYL-, (S)-, ETHANEDIOATE (1:1))

2-PYRROLIDINEMETHANAMINE, 1-ETHYL-, (S)-, ETHANEDIOATE (1:1) structure
66211-47-0 structure
Product Name:2-PYRROLIDINEMETHANAMINE, 1-ETHYL-, (S)-, ETHANEDIOATE (1:1)
CAS No:66211-47-0
MF:C9H18N2O4
MW:218.250222682953
CID:3275724
PubChem ID:168445474
Update Time:2025-04-21

2-PYRROLIDINEMETHANAMINE, 1-ETHYL-, (S)-, ETHANEDIOATE (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-PYRROLIDINEMETHANAMINE, 1-ETHYL-, (S)-, ETHANEDIOATE (1:1)
    • (S)-(1-Ethylpyrrolidin-2-yl)methanamine oxalate
    • 66211-47-0
    • Inchi: 1S/C7H16N2.C2H2O4/c1-2-9-5-3-4-7(9)6-8;3-1(4)2(5)6/h7H,2-6,8H2,1H3;(H,3,4)(H,5,6)/t7-;/m0./s1
    • InChI Key: CUHPTGYTMAGXSL-FJXQXJEOSA-N
    • SMILES: OC(C(=O)O)=O.N1(CC)CCC[C@H]1CN

Computed Properties

  • Exact Mass: 218.12665706Da
  • Monoisotopic Mass: 218.12665706Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų
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